Welcome to BenchChem Online Store!
Español
List
Bench Chemicals
molecular formula C13H12ClNO2 B8353840 Ethyl 3-(2-chlorophenyl)-2-cyanobut-2-enoate CAS No. 88148-56-5

Ethyl 3-(2-chlorophenyl)-2-cyanobut-2-enoate

Cat. No. B8353840
CAS RN: 88148-56-5
M. Wt: 249.69 g/mol
InChI Key: ZUQWVWIRSZCPNS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07449490B2

Procedure details

A mixture of 2′-chloroacetophenone (50 mmol), ethyl cyanoacetate (50 mmol), acetic acid (1.14 mL) ammonium acetate (400 mg), and benzene (50 mL) is heated to reflux in a Dean-Stark apparatus. After approximately hours, additional ethyl cyanoacetate (50 mmol), acetic acid (1.14 mL), and ammonium acetate (400 mg) are added. After an additional 10 hours, the reaction is cooled to room temperature, diluted with ethyl acetate (30 mL), washed with water (240 mL), brine (40 mL), and dried (Na2SO4). After filtering, the extract is concentrated in vacuo and the desired product, as a mixture of E and Z-isomers, is isolated by column chromatography on silica gel, eluting with 5% ethyl acetate in petroleum ether.
Name
2′-chloroacetophenone
Quantity
50 mmol
Type
reactant
Reaction Step One
Name
ethyl cyanoacetate
Quantity
50 mmol
Type
reactant
Reaction Step One
Name
benzene
Quantity
50 mL
Type
solvent
Reaction Step One
Name
acetic acid
Quantity
1.14 mL
Type
solvent
Reaction Step One
Name
ethyl cyanoacetate
Quantity
50 mmol
Type
reactant
Reaction Step Two
Name
ammonium acetate
Quantity
400 mg
Type
reactant
Reaction Step Two
Name
acetic acid
Quantity
1.14 mL
Type
solvent
Reaction Step Two
Name
ethyl acetate
Quantity
30 mL
Type
solvent
Reaction Step Three
Name
3-(2-Chlorophenyl)-2-cyano-but-2-enoic acid ethyl ester

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[C:8](=O)[CH3:9].[C:11]([CH2:13][C:14]([O:16][CH2:17][CH3:18])=[O:15])#[N:12].C([O-])(=O)C.[NH4+]>C(OCC)(=O)C.C(O)(=O)C.C1C=CC=CC=1>[CH2:17]([O:16][C:14](=[O:15])[C:13]([C:11]#[N:12])=[C:8]([C:3]1[CH:4]=[CH:5][CH:6]=[CH:7][C:2]=1[Cl:1])[CH3:9])[CH3:18] |f:2.3|

Inputs

Step One
Name
2′-chloroacetophenone
Quantity
50 mmol
Type
reactant
Smiles
ClC1=C(C=CC=C1)C(C)=O
Name
ethyl cyanoacetate
Quantity
50 mmol
Type
reactant
Smiles
C(#N)CC(=O)OCC
Name
benzene
Quantity
50 mL
Type
solvent
Smiles
C1=CC=CC=C1
Name
acetic acid
Quantity
1.14 mL
Type
solvent
Smiles
C(C)(=O)O
Step Two
Name
ethyl cyanoacetate
Quantity
50 mmol
Type
reactant
Smiles
C(#N)CC(=O)OCC
Name
ammonium acetate
Quantity
400 mg
Type
reactant
Smiles
C(C)(=O)[O-].[NH4+]
Name
acetic acid
Quantity
1.14 mL
Type
solvent
Smiles
C(C)(=O)O
Step Three
Name
ethyl acetate
Quantity
30 mL
Type
solvent
Smiles
C(C)(=O)OCC

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
is heated
TEMPERATURE
Type
TEMPERATURE
Details
to reflux in a Dean-Stark apparatus
WAIT
Type
WAIT
Details
After approximately hours
WASH
Type
WASH
Details
washed with water (240 mL), brine (40 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (Na2SO4)
FILTRATION
Type
FILTRATION
Details
After filtering
CONCENTRATION
Type
CONCENTRATION
Details
the extract is concentrated in vacuo
ADDITION
Type
ADDITION
Details
the desired product, as a mixture of E and Z-isomers
CUSTOM
Type
CUSTOM
Details
is isolated by column chromatography on silica gel
WASH
Type
WASH
Details
eluting with 5% ethyl acetate in petroleum ether

Outcomes

Product
Details
Reaction Time
 10 h
Name
3-(2-Chlorophenyl)-2-cyano-but-2-enoic acid ethyl ester
Type
Smiles
C(C)OC(C(=C(C)C1=C(C=CC=C1)Cl)C#N)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.